Cas no 133538-68-8 (4H-1-Benzopyran-4-one,2-(4,5-dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one,2-(4,5-dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy-
• CAS No: 133538-68-8
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 1233171
• Update Time: 2024-08-04

4H-1-Benzopyran-4-one,2-(4,5-dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(4,5-dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy-
• 2-(4,5-Dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2-(4,5-dihydroxy-2-methoxyphenyl)-5-hydroxy-6-methoxy-

• Inchi： 1S/C17H14O7/c1-22-13-4-3-12-16(17(13)21)11(20)7-15(24-12)8-5-9(18)10(19)6-14(8)23-2/h3-7,18-19,21H,1-2H3
• InChI Key： PXWFRHRMFAGWHP-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C(OC(C3C(OC)=CC(O)=C(O)C=3)=CC2=O)=CC=1

Computed Properties

• Exact Mass: 330.07392
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 1.779

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 632.7±55.0 °C(Predicted)
• PSA: 105.45
• pka: 6.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids